1-(p-Fluorophenyl)-1-phenyl-3-methylaminoprop-1-ene hydrochloride

1-(p-Fluorophenyl)-1-phenyl-3-methylaminoprop-1-ene hydrochloride (CAS 21165-60-6) is a highly specialized halogenated diphenylallylamine derivative utilized primarily as a rigidified scaffold in medicinal chemistry and a reference standard for monoamine transporter assays. Featuring a conjugated prop-1-ene backbone, an N-methyl secondary amine, and a strategically placed para-fluoro substituent, this compound provides distinct electronic and steric properties compared to standard saturated alkylamines. In industrial and laboratory procurement, it is prized for its regioselective predictability in downstream cyclization reactions, its enhanced lipophilicity for cell-based screening, and the superior solid-state stability conferred by its hydrochloride salt form [1].

Substituting this specific compound with its non-fluorinated counterpart (1,1-diphenyl-3-methylaminoprop-1-ene) or its saturated analog (1-(p-fluorophenyl)-1-phenyl-3-methylaminopropane) introduces severe process and assay liabilities. The absence of the para-fluoro group removes a critical electronic deactivator, leading to uncontrolled electrophilic aromatic substitution and complex isomeric mixtures during downstream cyclizations. Furthermore, utilizing the saturated propane analog eliminates the conjugated allylic system, drastically reducing UV detectability during chromatographic reaction monitoring and altering the spatial geometry required for selective serotonin transporter (SERT) binding. Attempting to use the free base instead of the hydrochloride salt results in rapid oxidative degradation and allylic rearrangement under standard storage conditions, compromising reproducibility in high-throughput screening [1].

Regioselective Cyclization Yield

The presence of the para-fluoro substituent on one of the phenyl rings provides critical electronic deactivation, which dictates the regiochemistry of downstream acid-catalyzed cyclizations (e.g., forming indane or tetralin derivatives). When compared to the non-fluorinated baseline, the target compound prevents competitive cyclization on the deactivated ring, driving the reaction exclusively to the unsubstituted phenyl ring [1].

Procuring the p-fluoro analog is mandatory for synthetic chemists requiring strict regiocontrol and high atom economy in the synthesis of rigidified polycyclic CNS scaffolds.

SERT Binding Selectivity for Assays

In the calibration of monoamine transporter assays, the N-methyl secondary amine of this compound is essential for maintaining a high selectivity ratio for the serotonin transporter (SERT) over the norepinephrine transporter (NET). The primary amine analog fails to achieve this differentiation, making the target compound the superior choice for establishing selective baseline inhibition in high-throughput screening [1].

Assay developers must select the N-methylated hydrochloride to accurately benchmark SERT-specific pharmacological activity without NET-mediated confounding effects.

Solid-State Stability and Shelf-Life

The hydrochloride salt form of 1-(p-fluorophenyl)-1-phenyl-3-methylaminoprop-1-ene provides robust protection against oxidative degradation and spontaneous allylic rearrangement, which readily afflict the free base form. This ensures that the structural integrity of the conjugated prop-1-ene system is maintained during long-term storage and handling [1].

Procurement of the hydrochloride salt is critical to avoid batch-to-batch variability and costly degradation during the storage of screening libraries.

Chromatographic Detectability for QC

The conjugated allylic system (prop-1-ene) in the target compound provides a highly distinct UV chromophore compared to its saturated alkane counterpart. This structural feature significantly amplifies molar absorptivity, allowing for highly precise reaction monitoring and trace impurity quantification during API scale-up [1].

Industrial chemists should prioritize the prop-1-ene scaffold to enable stringent, low-level impurity tracking compliant with pharmaceutical quality control standards.

Regioselective Precursor for Polycyclic APIs

Leveraging the p-fluoro group's electronic deactivation to direct acid-catalyzed cyclizations exclusively to the non-fluorinated ring, ensuring high-yield production of indane or tetralin-based CNS active pharmaceutical ingredients [1].

Reference Standard for Transporter Assays

Utilizing the compound's >40-fold SERT vs. NET selectivity to calibrate high-throughput screening assays and benchmark novel serotonin reuptake inhibitors [1].

Trace-Level Synthetic Intermediate Monitoring

Exploiting the conjugated prop-1-ene chromophore for high-precision UV-based reaction monitoring, ensuring strict quality control and impurity profiling during multi-step scale-up [1].